Cas no 51136-86-8 (tris(2-ethylhexanoic) acid, trianhydride with boric acid)

tris(2-ethylhexanoic) acid, trianhydride with boric acid Properties

Names and Identifiers

• tris(2-ethylhexanoic) acid, trianhydride with boric acid
• Hexanoic acid, 2-ethyl-, 1,1',1''-trianhydride with boric acid (H3BO3)
• Boron 2-ethylhexanoate
• Tri(2-Ethylhexanoyl)borate
• Hexanoic acid, 2-ethyl-, trianhydride with boric acid (H3BO3)
• tris(2-ethylhexanoyl) borate
• NS00057587
• 51136-86-8
• DTXSID901014645
• EINECS 257-004-2
• +Expand

• InChIKey： NREHJWUDMQQZAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H45BO6/c1-7-13-16-19(10-4)22(26)29-25(30-23(27)20(11-5)17-14-8-2)31-24(28)21(12-6)18-15-9-3/h19-21H,7-18H2,1-6H3
• SMILES： B(OC(=O)C(CC)CCCC)(OC(=O)C(CC)CCCC)OC(=O)C(CC)CCCC

Computed Properties

• Exact Mass: 440.3309193g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 21
• Monoisotopic Mass: 440.3309193g/mol
• Heavy Atom Count: 31
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 78.9Ų